Cas no 77945-12-1 (sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate)

sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate structure
77945-12-1 structure
Product Name:sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate
CAS No:77945-12-1
MF:C9H15NaO3
MW:194.203374147415
CID:1790227
PubChem ID:23681625
Update Time:2025-04-21

sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate
    • sodium,1-(2-hydroxyethyl)cyclohexane-1-carboxylate
    • alpha,alpha-Pentamethylen-gamma-hydroxybuttersaeure natriumsalz [German]
    • alpha,alpha-Pentamethylen-gamma-hydroxybuttersaeure natriumsalz
    • 77945-12-1
    • Cyclohexanecarboxylic acid, 1-(2-hydroxyethyl)-, sodium salt
    • 1-(2-Hydroxyethyl)-cyclohexanecarboxylic acid sodium salt
    • DTXSID80228609
    • Inchi: 1S/C9H16O3.Na/c10-7-6-9(8(11)12)4-2-1-3-5-9;/h10H,1-7H2,(H,11,12);/q;+1/p-1
    • InChI Key: DZWRPCHCGFERAF-UHFFFAOYSA-M
    • SMILES: [Na+].[O-]C(C1(CCO)CCCCC1)=O

Computed Properties

  • Exact Mass: 194.091889
  • Monoisotopic Mass: 194.091889
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4

Experimental Properties

  • Boiling Point: 321°C at 760 mmHg
  • Flash Point: 162.2°C
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